![molecular formula C12H21Cl2N3 B1522897 [2-(Azepan-1-yl)pyridin-4-yl]methanamine dihydrochloride CAS No. 1303890-43-8](/img/structure/B1522897.png)
[2-(Azepan-1-yl)pyridin-4-yl]methanamine dihydrochloride
Overview
Description
“[2-(Azepan-1-yl)pyridin-4-yl]methanamine dihydrochloride” is a chemical compound with the molecular weight of 278.22 . It is also known by its IUPAC name "[2-(1-azepanyl)-4-pyridinyl]methanamine dihydrochloride" .
Molecular Structure Analysis
The InChI code for this compound is "1S/C12H19N3.2ClH/c13-10-11-5-6-14-12(9-11)15-7-3-1-2-4-8-15;;/h5-6,9H,1-4,7-8,10,13H2;2*1H" . This code represents the molecular structure of the compound, indicating that it contains 12 carbon atoms, 19 hydrogen atoms, 3 nitrogen atoms, and 2 chlorine atoms.Scientific Research Applications
Synthesis and Structural Studies
- Compounds containing a pyridine nucleus fused to a saturated nitrogen-containing ring, including structures similar to the queried chemical, have been synthesized for exploring their structural properties and potential applications in organic chemistry. These compounds are of interest due to their unique fused ring structures (Bacqué, El Qacemi, & Zard, 2004).
Coordination Chemistry and Catalysis
- Complexes containing pyridin-2-yl methanamine derivatives, including those structurally related to the chemical , have been studied for their use in coordination chemistry. These complexes show promising applications in catalysis and might influence the development of new catalytic systems (Roffe, Tizzard, Coles, Cox, & Spencer, 2016).
Photophysical Properties
- Research on compounds like the queried chemical focuses on their photophysical properties. These compounds have been explored for their fluorescent characteristics and potential applications in materials science and photophysics (Schramm, Dediu, Oeser, & Müller, 2006).
Chemical Synthesis and Isolation Techniques
- The synthesis and isolation of compounds structurally related to [2-(Azepan-1-yl)pyridin-4-yl]methanamine dihydrochloride have been a subject of study in organic chemistry, highlighting methods for efficient synthesis and purification (Geue & Searle, 1983).
Applications in Organic and Medicinal Chemistry
- The chemical's structural analogs have been investigated for their biological activities, such as binding to nicotinic acetylcholine receptor subtypes, indicating potential applications in medicinal chemistry (Limbeck & Gündisch, 2003).
Development of Asymmetric Synthesis Methods
- The study of aza-heterocycles, which are structurally similar to the queried compound, has been instrumental in developing methods for functionalizing methylene C–H bonds in drug discovery. This research contributes significantly to the field of asymmetric synthesis (Jain, Verma, Xia, & Yu, 2016).
Photochemistry and Redox Chemistry
- Compounds containing pyridin-2-yl methanamine structures, similar to the queried chemical, have been studied for their photochemical properties, especially in the context of electron transfer processes. This research has implications for understanding redox chemistry in various molecular systems (Draksharapu, Li, Roelfes, & Browne, 2012).
Safety and Hazards
properties
IUPAC Name |
[2-(azepan-1-yl)pyridin-4-yl]methanamine;dihydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19N3.2ClH/c13-10-11-5-6-14-12(9-11)15-7-3-1-2-4-8-15;;/h5-6,9H,1-4,7-8,10,13H2;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPNCMVYJFHRIGB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)C2=NC=CC(=C2)CN.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21Cl2N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.